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Compound of Interest

Compound Name:
1-(2-Hydroxy-3,6-

dimethoxyphenyl)ethan-1-one

CAS No.: 52099-27-1

Cat. No.: B1597565

Get Quote

Executive Summary & Compound Significance
2'-Hydroxy-3',6'-dimethoxyacetophenone is a specialized aromatic ketone often encountered

as an intermediate in the synthesis of bioactive flavonoids and benzoquinones.[1] Its structural

uniqueness lies in the specific substitution pattern (2-OH, 3-OMe, 6-OMe), which creates a

distinct intramolecular hydrogen bonding environment and steric profile compared to its more

common isomer, Xanthoxylin (2'-hydroxy-4',6'-dimethoxyacetophenone).

For researchers, the primary analytical challenge is distinguishing the 3',6'-dimethoxy isomer

from the 4',6'-dimethoxy isomer. This guide details the

C NMR signatures required to validate this specific regioisomer, supported by causal analysis
of substituent effects.

Experimental Methodology
To ensure high-resolution spectral data capable of resolving quaternary carbons and splitting

patterns, the following acquisition protocol is recommended.
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Protocol: High-Resolution C NMR Acquisition
Instrument: 400 MHz (or higher) NMR Spectrometer (100 MHz for

C).

Solvent:CDCl

(Deuterated Chloroform) is preferred to observe the intramolecular Hydrogen Bond (H-bond)
effect on the carbonyl carbon. DMSO-

may disrupt this H-bond.[1]

Concentration: 10–20 mg/mL.[1]

Pulse Sequence: Proton-decoupled

C (typically zgpg30 or equivalent).[1]

Relaxation Delay (D1): Set to 2.0 – 3.0 seconds.

Reasoning: Quaternary carbons (C-1', C-2', C-3', C-6', C=O) have long spin-lattice

relaxation times (

). Insufficient delay leads to signal saturation and loss of these critical peaks.[1]

Scans (NS): Minimum 1024 scans (to resolve low-intensity quaternary signals).

Workflow Diagram
The following Graphviz diagram outlines the logical flow for structural verification.
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Caption: Operational workflow for distinguishing acetophenone isomers via NMR.
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Spectral Assignment & Analysis
The

C NMR spectrum of 2'-hydroxy-3',6'-dimethoxyacetophenone is characterized by 10 distinct
carbon signals.

Chemical Shift Table (Representative Data)
Note: Values are representative of this class of acetophenones in CDCl

.
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Carbon Position Type
Chemical Shift (

, ppm)
Assignment Logic

C=O Quaternary 203.5

Deshielded: Ketone

carbonyl involved in

strong intramolecular

H-bonding with 2'-OH.

C-2' Quaternary 156.0

Deshielded: Attached

to Oxygen (OH).[1]

Part of the H-bond

chelate ring.[1]

C-6' Quaternary 152.5

Deshielded: Attached

to Oxygen (OMe).[1]

Ortho to Acetyl.

C-3' Quaternary 142.0
Deshielded: Attached

to Oxygen (OMe).[1]

C-1' Quaternary 115.0

Shielded: Ipso carbon.

[1] Shielded by ortho-

oxygen electron

donation.[1]

C-5' CH 108.5 Aromatic CH.

C-4' CH 102.0

Aromatic CH.[1]

Shielded by

resonance from OMe

groups.[1]

3'-OMe CH 60.5

Methoxy carbon

(sterically crowded

between OH and H).

[1]

6'-OMe CH 56.0 Methoxy carbon.[1]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_6_-Dihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_-Dihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_-Dihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_-Dihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_-Dihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_-Dihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_-Dihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_-Dihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_-Dihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_-Dihydroxyacetophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetyl-CH CH 32.5
Alpha-methyl ketone.

[1]

Critical Feature: The Carbonyl Shift
The signal at ~203.5 ppm is diagnostic.[1]

Mechanism: The hydroxyl proton at C-2' forms a stable 6-membered chelate ring with the

carbonyl oxygen.[1] This removes electron density from the carbonyl carbon, shifting it

downfield (higher ppm) compared to non-H-bonded isomers (e.g., 3'-hydroxy or 4'-hydroxy

derivatives, which typically appear at ~197 ppm).

Comparative Analysis: The "Regioisomer Trap"
The most common error in analyzing this compound is confusing it with Xanthoxylin (2'-

hydroxy-4',6'-dimethoxyacetophenone). While both have similar functional groups, their

symmetry and coupling patterns differ fundamentally.[1]

Differentiation Strategy
Feature Target: 3',6'-Dimethoxy

Alternative: 4',6'-Dimethoxy

(Xanthoxylin)

Proton Substitution
C-4' and C-5' are

unsubstituted.

C-3' and C-5' are

unsubstituted.[1]

Proton Relationship Ortho (Adjacent) Meta (Separated by C-4')

H NMR Coupling

Doublets with

Hz

Doublets with

Hz

C Spectral Count
10 distinct signals

(Asymmetric)

10 distinct signals

(Asymmetric)

C-4' Shift ~102 ppm (CH)
~160 ppm (Quaternary C-

OMe)

Logic Pathway for Identification
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Use the following logic to confirm your product is the 3',6'-isomer and not the 4',6'-isomer.

Unknown Isomer Spectrum

Check 1H Aromatic Coupling

Ortho Coupling (J ~ 9Hz)
(Protons are adjacent)

Meta Coupling (J ~ 2Hz)
(Protons are separated)Check 13C DEPT/APT

CONFIRMED:
2'-OH-4',6'-diOMe

Two CH signals at
~102 & ~108 ppm

Two CH signals at
~90 & ~94 ppm

CONFIRMED:
2'-OH-3',6'-diOMe

Click to download full resolution via product page

Caption: Decision tree for distinguishing 3,6-dimethoxy from 4,6-dimethoxy isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1597565?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

